![molecular formula C26H28O10 B1233990 Baohuoside II CAS No. 55395-07-8](/img/structure/B1233990.png)
Baohuoside II
Overview
Description
Scientific Research Applications
IKarisoside A has a wide range of scientific research applications. In chemistry, it is used as a model compound for studying flavonol glycosides. In biology, it is investigated for its anti-inflammatory and immunomodulatory effects . In medicine, IKarisoside A is studied for its potential therapeutic applications in treating diseases such as cancer and cardiovascular disorders . In industry, it is used in the development of anti-inflammatory drugs and other pharmaceutical products .
Safety and Hazards
While Baohuoside II is generally considered safe, potential hepatotoxic effects have been associated with other compounds in Herba Epimedii. Researchers have specifically studied 2″-O-Rhamnosyl Icariside II , Baohuoside I , and This compound in this context . Caution should be exercised, especially when consuming Herba Epimedii extracts or supplements.
Future Directions
: Qin, W., Yang, Y., Wang, Y., Zhang, X., & Liu, X. (2022). Transcriptomic and metabolomic analysis reveals the difference between large and small flower taxa of Herba Epimedii during flavonoid accumulation. Scientific Reports, 12, 2762. Read more : Effect of 2″-O-Rhamnosyl Icariside II, Baohuoside I and Baohuoside II. (2019). Molecules, 24(7), 1263. Read more
Mechanism of Action
Target of Action
Baohuoside II primarily targets the nicotinic acetylcholine receptors in bovine adrenal medullary cells . These receptors play a crucial role in the secretion and synthesis of catecholamines .
Mode of Action
this compound interacts with its targets by suppressing the nicotinic acetylcholine receptor-ion channels . This suppression inhibits the secretion and synthesis of catecholamines induced by acetylcholine .
Biochemical Pathways
this compound affects the catecholamine synthesis pathway. It suppresses the influx of sodium and calcium ions induced by acetylcholine, which in turn inhibits the synthesis of catecholamines . The compound also inhibits the activity of tyrosine hydroxylase, a key enzyme in the catecholamine synthesis pathway .
Result of Action
The inhibition of catecholamine secretion and synthesis by this compound leads to a decrease in the concentration of these neurotransmitters . This can have various effects at the molecular and cellular levels, depending on the specific physiological context.
Preparation Methods
IKarisoside A can be prepared through various synthetic routes and reaction conditions. One method involves the enzymatic hydrolysis of epimedin C using β-dextranase in a biphase system consisting of propyl acetate and HAc-NaAc buffer . This method is efficient and produces high yields of IKarisoside A with minimal by-products. Industrial production methods typically involve the extraction of the compound from plant sources, followed by purification using techniques such as high-performance liquid chromatography (HPLC) .
Chemical Reactions Analysis
IKarisoside A undergoes several types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include nitric oxide synthase inhibitors and various cytokines . Major products formed from these reactions include nitric oxide and pro-inflammatory cytokines such as tumor necrosis factor-alpha and interleukin-1 beta . Additionally, IKarisoside A inhibits the activity of p38 kinase and nuclear factor-kappaB, leading to a decrease in the expression of osteoclast-specific genes .
Comparison with Similar Compounds
IKarisoside A is unique among flavonol glycosides due to its potent anti-inflammatory and immunomodulatory effects . Similar compounds include icariin, epimedin C, and epimedoside A, which are also derived from plants of the genus Epimedium . IKarisoside A is more effective in inhibiting catecholamine secretion and synthesis compared to these other compounds .
Properties
IUPAC Name |
5,7-dihydroxy-2-(4-hydroxyphenyl)-8-(3-methylbut-2-enyl)-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxychromen-4-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H28O10/c1-11(2)4-9-15-16(28)10-17(29)18-20(31)25(36-26-22(33)21(32)19(30)12(3)34-26)23(35-24(15)18)13-5-7-14(27)8-6-13/h4-8,10,12,19,21-22,26-30,32-33H,9H2,1-3H3/t12-,19-,21+,22+,26-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPLMLWBOUPDPQF-GULSFEPBSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(C(C(C(O1)OC2=C(OC3=C(C(=CC(=C3C2=O)O)O)CC=C(C)C)C4=CC=C(C=C4)O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)OC2=C(OC3=C(C(=CC(=C3C2=O)O)O)CC=C(C)C)C4=CC=C(C=C4)O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H28O10 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70203945 | |
Record name | Baohuoside II | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70203945 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
500.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
55395-07-8 | |
Record name | Baohuoside II | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0055395078 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Baohuoside II | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70203945 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.